Cas no 869073-65-4 (3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one)

3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one structure
869073-65-4 structure
Product Name:3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one
CAS No:869073-65-4
MF:C12H15N5O2S2
MW:325.40979886055
CID:6301202
PubChem ID:7202409
Update Time:2025-07-17

3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one
    • CHEMBL1885639
    • 3-methyl-7-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
    • CCG-195459
    • MLS001236159
    • AKOS005007529
    • 3-methyl-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
    • 3-methyl-7-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
    • 869073-65-4
    • F1853-0013
    • SMR000806636
    • HMS2989L04
    • Inchi: 1S/C12H15N5O2S2/c1-8-10(19)17-11(14-13-8)21-12(15-17)20-7-9(18)16-5-3-2-4-6-16/h2-7H2,1H3
    • InChI Key: JRJJUYDFXMIYHH-UHFFFAOYSA-N
    • SMILES: S(C1=NN2C(C(C)=NN=C2S1)=O)CC(N1CCCCC1)=O

Computed Properties

  • Exact Mass: 325.06671709g/mol
  • Monoisotopic Mass: 325.06671709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 128Ų

3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1853-0013-2μmol
3-methyl-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
869073-65-4 90%+
2μl
$85.5 2023-05-17
Life Chemicals
F1853-0013-5μmol
3-methyl-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
869073-65-4 90%+
5μl
$94.5 2023-05-17
Life Chemicals
F1853-0013-10μmol
3-methyl-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
869073-65-4 90%+
10μl
$103.5 2023-05-17
Life Chemicals
F1853-0013-20μmol
3-methyl-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
869073-65-4 90%+
20μl
$118.5 2023-05-17
Life Chemicals
F1853-0013-1mg
3-methyl-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
869073-65-4 90%+
1mg
$81.0 2023-05-17
Life Chemicals
F1853-0013-2mg
3-methyl-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
869073-65-4 90%+
2mg
$88.5 2023-05-17
Life Chemicals
F1853-0013-3mg
3-methyl-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
869073-65-4 90%+
3mg
$94.5 2023-05-17
Life Chemicals
F1853-0013-4mg
3-methyl-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
869073-65-4 90%+
4mg
$99.0 2023-05-17
Life Chemicals
F1853-0013-5mg
3-methyl-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
869073-65-4 90%+
5mg
$103.5 2023-05-17
Life Chemicals
F1853-0013-10mg
3-methyl-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
869073-65-4 90%+
10mg
$118.5 2023-05-17

Additional information on 3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one

Comprehensive Analysis of 3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one (CAS No. 869073-65-4)

In the rapidly evolving field of medicinal chemistry and drug discovery, heterocyclic compounds have garnered significant attention due to their diverse pharmacological properties. One such compound, 3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one (CAS No. 869073-65-4), stands out for its unique structural features and potential applications. This article delves into the molecular characteristics, synthetic pathways, and emerging research trends surrounding this intriguing molecule, while addressing common queries from researchers and industry professionals.

The compound's systematic name, 3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one, reveals its complex heterocyclic architecture. The presence of both 1,3,4-thiadiazole and 1,2,4-triazine moieties in its core structure contributes to its potential as a scaffold for bioactive molecules. Recent literature highlights growing interest in such fused heterocycles for their modulation of biological targets, particularly in neurological and metabolic disorders – topics frequently searched in academic databases and AI-powered research tools.

From a synthetic chemistry perspective, the piperidin-1-yl fragment attached via a 2-oxoethylsulfanyl linker represents an interesting case study in structure-activity relationship optimization. Researchers investigating CAS 869073-65-4 often explore questions about its solubility profile, stability under physiological conditions, and potential as a kinase inhibitor – all trending topics in pharmaceutical development forums. The methyl group at position 3 and the thioether linkage have been subjects of molecular modeling studies, as evidenced by increasing searches for "thiadiazolo-triazine derivatives" and "sulfur-containing heterocycles" in chemical literature.

The pharmacological potential of 3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one aligns with current industry focus on targeted therapies. Its structural features suggest possible interactions with purinergic receptors or enzyme active sites, making it relevant to discussions about small molecule drug design – a consistently high-ranking search term in medicinal chemistry circles. Analytical characterization data, including HPLC purity profiles and mass spectrometric fragmentation patterns for CAS 869073-65-4, represent another area of frequent inquiry among quality control specialists.

Emerging applications in material science have also brought attention to this compound class. The conjugated system within the thiadiazolo-triazine core shows promise for organic electronic applications, responding to growing interest in "functional organic materials" and "molecular semiconductors." This dual potential in both life sciences and materials research makes 869073-65-4 particularly noteworthy in cross-disciplinary discussions.

Safety and handling considerations for 3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment is recommended when handling the powder form – a practical consideration often searched by laboratory technicians new to working with such specialized heterocycles.

The commercial availability of CAS 869073-65-4 through specialty chemical suppliers has facilitated its investigation in various research programs. Current market trends show increasing demand for such structurally complex building blocks, particularly from contract research organizations focusing on fragment-based drug discovery – another hot topic in pharmaceutical industry analytics.

Future research directions for this compound may explore its potential as a fluorescent probe or its behavior in click chemistry applications, both areas seeing rising interest in chemical literature searches. The presence of multiple heteroatoms and the 2-oxoethylsulfanyl moiety offer numerous possibilities for further functionalization, making it a versatile intermediate in synthetic campaigns.

In conclusion, 3-methyl-7-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one represents an excellent example of how complex heterocyclic systems continue to drive innovation across multiple scientific disciplines. Its unique combination of structural features addresses several current research priorities while offering numerous avenues for further exploration and development.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.